N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide

• IUPAC Name: N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-1-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-25-17-10-7-13(11-18(17)26-2)12-21-22-20(24)16-9-8-14-5-3-4-6-15(14)19(16)23/h3-12,23H,1-2H3,(H,22,24)/b21-12+
• InChI Key: FTPQIUDZLJROQR-CIAFOILYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2=C(C3=CC=CC=C3C=C2)O)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)C2=C(C3=CC=CC=C3C=C2)O)OC
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

N-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide, also known as DMHN, is a synthetic compound that has been studied for its potential applications in scientific research. DMHN is a hydrazone derivative of 1-hydroxy-2-naphthoic acid and has been shown to exhibit interesting biological activities.

Mechanism of Action

N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide has been shown to act as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of other enzymes, such as lipoxygenase and xanthine oxidase, that are involved in the production of reactive oxygen species (ROS) and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit interesting biochemical and physiological effects, including the ability to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to reduce the levels of ROS in cells and to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide is a synthetic compound that can be easily synthesized in the laboratory using simple reaction conditions. This compound has been shown to exhibit interesting biological activities, making it a potentially useful tool for scientific research. However, this compound also has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are many potential future directions for the study of N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide. One possible direction is to further investigate the mechanism of action of this compound and to identify its molecular targets. Another possible direction is to explore the potential applications of this compound in the treatment of inflammatory and oxidative stress-related diseases. Finally, it may be interesting to investigate the potential use of this compound as a tool for studying the role of COX-2 and other enzymes in the production of inflammatory mediators and ROS.

Synthesis Methods

N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide can be synthesized using a simple one-pot reaction between 3,4-dimethoxybenzaldehyde and 1-hydroxy-2-naphthoic acid hydrazide in the presence of a base such as sodium acetate. The reaction proceeds through the formation of an imine intermediate that is subsequently reduced to the final product.

Scientific Research Applications

N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit interesting biological activities, including antioxidant, anti-inflammatory, and anticancer properties.